Improvements to the production of ZIF-94; a case study in MOF scale-up†
Green Chemistry Pub Date: 2019-10-01 DOI: 10.1039/C9GC00783K
Abstract
The ability to produce large scale quantities of MOF materials is essential for the commercialisation of these frameworks to continue. Herein we report how the production of ZIF-94 can be improved from a ∼1 g laboratory preparation to a scalable procedure allowing for large scale production of the desired framework. The synthesis of ZIF-94 was completed at room temperature, atmospheric pressure and without the use of DMF as a solvent. This method offers improvements over the current literature synthesis routes and affords a product at 18 wt% solids. To demonstrate the robustness of the derived methodology a 60 g, large scale, batch of this framework was produced which possessed a surface area of 468 m2 g−1. This large scale sample has superior CO2 uptake of 3.3 mmol g−1 at 1 bar, an improvement of 30% over literature reports.
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Journal Name:Green Chemistry
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